Cas no 2137583-41-4 (2,9-Diazaspiro[5.5]undec-2-ene-9-carboxylic acid, 3-methoxy-, 1,1-dimethylethyl ester)

• Product Name: 2,9-Diazaspiro[5.5]undec-2-ene-9-carboxylic acid, 3-methoxy-, 1,1-dimethylethyl ester
• CAS No: 2137583-41-4
• MF: C₁₅H₂₆N₂O₃
• MW: 282.378544330597
• CID: 5256482
• Update Time: 2025-05-26

2,9-Diazaspiro[5.5]undec-2-ene-9-carboxylic acid, 3-methoxy-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,9-Diazaspiro[5.5]undec-2-ene-9-carboxylic acid, 3-methoxy-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H26N2O3/c1-14(2,3)20-13(18)17-9-7-15(8-10-17)6-5-12(19-4)16-11-15/h5-11H2,1-4H3
• InChI Key： DEAZQCDSYKMMRF-UHFFFAOYSA-N
• SMILES： C1C2(CCN(C(OC(C)(C)C)=O)CC2)CCC(OC)=N1

Additional information on 2,9-Diazaspiro[5.5]undec-2-ene-9-carboxylic acid, 3-methoxy-, 1,1-dimethylethyl ester

Introduction to 2,9-Diazaspiro[5.5]undec-2-ene-9-carboxylic acid, 3-methoxy-, 1,1-dimethylethyl ester (CAS No. 2137583-41-4)

2,9-Diazaspiro[5.5]undec-2-ene-9-carboxylic acid, 3-methoxy-, 1,1-dimethylethyl ester (CAS No. 2137583-41-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the spirocyclic ring system and the presence of a methoxy group and a tert-butyl ester, make it an intriguing candidate for further investigation.

The spirocyclic structure of 2,9-Diazaspiro[5.5]undec-2-ene-9-carboxylic acid, 3-methoxy-, 1,1-dimethylethyl ester provides it with enhanced stability and conformational rigidity, which can be advantageous in drug design. These properties can influence the compound's pharmacokinetic and pharmacodynamic profiles, potentially leading to improved bioavailability and reduced metabolic degradation. Recent studies have highlighted the importance of spirocyclic compounds in various therapeutic areas, including anti-inflammatory, anti-cancer, and neurodegenerative diseases.

The methoxy group present in the structure of 2,9-Diazaspiro[5.5]undec-2-ene-9-carboxylic acid, 3-methoxy-, 1,1-dimethylethyl ester is known to enhance the lipophilicity of the molecule. This can improve its ability to cross biological membranes and reach target sites within cells. Additionally, the methoxy group can participate in hydrogen bonding interactions with biomolecules, potentially enhancing the compound's binding affinity to specific receptors or enzymes.

The tert-butyl ester moiety in 2,9-Diazaspiro[5.5]undec-2-ene-9-carboxylic acid, 3-methoxy-, 1,1-dimethylethyl ester serves as a protecting group for the carboxylic acid functionality. This feature is particularly useful in synthetic chemistry, where it allows for controlled deprotection and functionalization steps during multi-step synthesis processes. The tert-butyl ester can be selectively cleaved under mild conditions to release the free carboxylic acid, which can then be further modified or conjugated to other molecules.

In terms of its biological activity, preliminary studies have shown that 2,9-Diazaspiro[5.5]undec-2-ene-9-carboxylic acid, 3-methoxy-, 1,1-dimethylethyl ester exhibits promising anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. These findings suggest that this compound could be a potential lead for developing new anti-inflammatory drugs.

Furthermore, recent research has explored the potential of spirocyclic compounds like 2,9-Diazaspiro[5.5]undec-2-ene-9-carboxylic acid, 3-methoxy-, 1,1-dimethylethyl ester in cancer therapy. Studies have shown that these compounds can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. For example, some spirocyclic amines have been found to inhibit the activity of kinases such as PI3K and AKT, which are frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 2,9-Diazaspiro[5.5]undec-2-ene-9-carboxylic acid, 3-methoxy-, 1,1-dimethylethyl ester are also an area of active investigation. Preliminary data indicate that this compound has favorable absorption and distribution characteristics when administered orally or intravenously. Its stability in plasma and low toxicity profile make it a promising candidate for further preclinical and clinical evaluation.

In conclusion, 2,9-Diazaspiro[5.5]undec-2-ene-9-carboxylic acid, 3-methoxy-, 1,1-dimethylethyl ester (CAS No. 2137583-41-4) represents an exciting new addition to the repertoire of spirocyclic compounds with potential therapeutic applications. Its unique structural features and promising biological activities warrant further exploration in both academic research and pharmaceutical development settings.